Cas no 2306264-48-0 (4-Chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)

• Product Name: 4-Chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• CAS No: 2306264-48-0
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• CID: 5701038
• Update Time: 2026-03-11

4-Chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid, 4-chloro-
• 4-chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• 4-Chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

• Inchi： 1S/C7H4ClN3O2/c8-6-5-1-4(7(12)13)2-11(5)10-3-9-6/h1-3H,(H,12,13)
• InChI Key： KCOFGDYUAACFJL-UHFFFAOYSA-N
• SMILES： N12C=C(C(O)=O)C=C1C(Cl)=NC=N2

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• pka: -0.09±0.41(Predicted)

Additional information on 4-Chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

4-Chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic Acid: A Comprehensive Overview

4-Chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid (CAS No. 2306264-48-0) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and potential applications in drug design. The molecule features a pyrrolo-triazine core with a chlorine substituent at the 4-position and a carboxylic acid group at the 6-position. These functional groups contribute to its unique chemical properties and reactivity.

The pyrrolo[2,1-f][1,2,4]triazine framework is a fused bicyclic system that combines the structural features of pyrrole and triazine rings. This arrangement creates a rigid and aromatic system, which is highly favorable for various chemical reactions. The presence of the chlorine atom at the 4-position introduces electron-withdrawing effects, enhancing the compound's stability and reactivity. Additionally, the carboxylic acid group at the 6-position provides acidity and can participate in hydrogen bonding, making it a versatile functional group for further chemical modifications.

Recent studies have highlighted the potential of 4-chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in designing inhibitors for protein kinases, which are key targets in cancer therapy. The compound's ability to form stable complexes with metal ions has also been investigated for applications in coordination chemistry and catalysis.

In terms of synthesis, 4-chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid can be prepared through various routes, including cyclization reactions of amino acids or other nitrogen-containing precursors. These methods often involve multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. The stability of the compound under different environmental conditions has also been studied extensively, revealing its resistance to thermal degradation and susceptibility to photochemical reactions.

The carboxylic acid group in this compound plays a crucial role in its solubility properties. It allows the molecule to dissolve in polar solvents such as water and methanol, making it suitable for various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Furthermore, this functional group can be readily modified through esterification or amidation reactions to tailor the compound's properties for specific applications.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 4-chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid with unprecedented accuracy. These studies have provided insights into its electronic transitions and reactivity patterns at the molecular level. For example, density functional theory (DFT) calculations have revealed that the compound exhibits strong absorption bands in the ultraviolet region due to its conjugated π-system.

The pyrrolo-triazine core has also been implicated in fluorescence-based sensing applications. By incorporating this structure into larger molecular frameworks, scientists have developed sensors capable of detecting metal ions or pH changes with high sensitivity. The chlorine substituent further enhances these sensing properties by modulating the electronic environment of the aromatic system.

In conclusion,4-chloropyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for drug discovery efforts and materials science research. As ongoing studies continue to uncover new aspects of its chemistry and biology,this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.